Cas no 27067-62-5 (9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate))

9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) structure
27067-62-5 structure
Product Name:9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
CAS No:27067-62-5
MF:C12H10N2O4S
MW:278.283801555634
CID:264551
PubChem ID:5488302
Update Time:2025-04-19

9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • (1-methyl-9H-pyrido[3,4-b]indol-7-yl) hydrogen sulfate
    • 9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
    • NS00116355
    • Harmol sulfate
    • DTXSID90181534
    • 9H-Pyrido(3,4-b)indol-7-ol, 1-methyl-, hydrogen sulfate (ester)
    • 27067-62-5
    • Inchi: 1S/C12H10N2O4S/c1-7-12-10(4-5-13-7)9-3-2-8(6-11(9)14-12)18-19(15,16)17/h2-6,14H,1H3,(H,15,16,17)
    • InChI Key: XOPVDDSGVTVABP-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC2=C(C=1)NC1C(C)=NC=CC2=1

Computed Properties

  • Exact Mass: 278.0362
  • Monoisotopic Mass: 278.03612798g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 92.28
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